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Compound of Interest

Compound Name: Diatrizoate sodium I 131

Cat. No.: B085109 Get Quote

This guide provides comprehensive, step-by-step safety protocols and logistical plans for the

handling and disposal of Diatrizoate Sodium I 131. It is intended for researchers, scientists,

and drug development professionals to ensure the safe management of this radioactive

material in a laboratory setting.

Personal Protective Equipment (PPE)
When handling Diatrizoate Sodium I 131, a combination of personal protective equipment is

mandatory to protect against both chemical and radiological hazards. The primary routes of

exposure are inhalation, ingestion, skin contact, and external radiation.[1][2]

Required PPE:

Gloves: Wear two pairs of disposable, waterproof gloves (e.g., nitrile or latex) to prevent skin

contamination.[3][4] Change gloves frequently, especially when moving from a contaminated

to a clean area.[3]

Lab Coat: A full-length, closed lab coat is required to protect skin and personal clothing.[3]

Consider using disposable gowns for procedures with a higher risk of splashes.[1]

Eye Protection: Safety glasses with side shields or a face shield must be worn to protect

against splashes of the radioactive material.[3][5][6]
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Respiratory Protection: For procedures that may generate aerosols or in case of a spill, a

NIOSH-approved N-95/99/100 respirator or mask should be used.[1]

Shoe Covers: Disposable, waterproof shoe covers are necessary to prevent the spread of

contamination.[1][7]

Dosimetry Badges: Personnel handling I-131 should wear whole-body and ring dosimeters to

monitor radiation exposure.[4] Ring badges should be worn under gloves.[3]

Quantitative Data Summary
The following table summarizes key quantitative data related to Iodine-131.

Parameter Value Reference

Physical Half-Life 8.05 days [2]

Primary Emissions Beta particles, Gamma rays [8]

Annual Limit on Intake (ALI) -

Ingestion
30 µCi (for 50 rems to Thyroid) [2]

Annual Limit on Intake (ALI) -

Inhalation
50 µCi (for 50 rems to Thyroid) [2]

Specific Gamma Constant
0.22 mR/h at 1 meter per

millicurie
[2]

Sanitary Sewer Disposal Limit 10 µCi in any one day [4]

Operational Plans and Experimental Protocols
Safe Handling Procedures

Designated Work Area: All work with Diatrizoate Sodium I 131 must be conducted in a

designated and properly labeled radioactive materials work area.[3]

Shielding: Use lead bricks or other appropriate shielding materials to minimize external

radiation exposure. The half-value layer (HVL) of lead for I-131 is 0.23 cm.[4]
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Ventilation: Handle the material in a well-ventilated area, preferably within a fume hood, to

prevent inhalation of any volatile radioiodine.[9]

Contamination Control: Cover work surfaces with absorbent paper to contain any potential

spills.[3] Use dedicated equipment for radioactive work.[3]

Personal Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[3] Wash hands

thoroughly after handling radioactive materials.[10]

Monitoring: Regularly monitor the work area and yourself for contamination using a survey

meter with a G-M pancake probe or a NaI probe.[4]

Emergency Spill Protocol
In the event of a spill, follow the "SWIMS" procedure:

S - Stop: Stop the spill and your work. Cover the spill with absorbent paper.[7]

W - Warn: Warn others in the vicinity.[7]

I - Isolate: Isolate the contaminated area to prevent entry.[7]

M - Monitor: Monitor yourself and others for contamination.[7]

S - Survey and Cleanup: Proceed with decontamination.[7]

Spill Cleanup Steps:

Notification: Immediately notify the Radiation Safety Officer (RSO).[7][11]

Personnel Decontamination: If skin is contaminated, wash the affected area with mild soap

and lukewarm water.[12][13] Remove and bag any contaminated clothing.[11]

Spill Cleanup:

Wear appropriate PPE, including double gloves, a lab coat, shoe covers, and respiratory

protection.[11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/123150-SDS-EN.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://bluepearlvet.com/wp-content/uploads/2020/09/I-131-Discharge-Instructions-website.pdf
https://www.unmc.edu/ehs/_documents/radiation-safety/appendix7_i-131.pdf
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/environmental-protection-contingency-planning/emergency-procedures-spills-radioactive-materials
https://safety.nmsu.edu/uploads/RAM-Emergency-Procedures_Main-Campus_Feb20131.pdf
https://hsc.unm.edu/research/compliance/radiation-safety/spill-emergency.html
https://www.mtech.edu/env-health-safety/safetyprogs/docs/radioactive-spill-emergency-response.pdf
https://safety.nmsu.edu/uploads/RAM-Emergency-Procedures_Main-Campus_Feb20131.pdf
https://safety.nmsu.edu/uploads/RAM-Emergency-Procedures_Main-Campus_Feb20131.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Working from the outer edge of the spill towards the center, use absorbent pads to clean

the area.[7]

Place all contaminated materials into a designated radioactive waste bag.[7][11]

Clean the area with a decontamination solution.

Survey the area with a radiation detector to ensure it is at background levels.[7][11]

Documentation: Record the details of the spill and the cleanup actions taken.[11][12]

Disposal Plan
All waste contaminated with Diatrizoate Sodium I 131 must be disposed of as radioactive

waste in accordance with institutional and regulatory guidelines.

Waste Segregation: Isolate I-131 waste from other radioactive and non-radioactive waste

streams.[4]

Labeling: All radioactive waste containers must be clearly labeled with the radionuclide (I-

131), activity level, and date.

Storage: Store radioactive waste in a designated, shielded, and secure area.

Liquid Waste: For sanitary sewer disposal, the amount should not exceed 10 µCi in a single

day, and it must be readily soluble or dispersible in water.[4] Maintain a log of all sewer

disposals.[4]

Solid Waste: Contaminated items such as gloves, absorbent paper, and vials should be

placed in a designated radioactive waste container.

Final Disposal: Contact your institution's Radiation Safety Officer for final disposal

procedures. Do not dispose of radioactive waste in the regular trash.[14]

Visualizations
Experimental Workflow: Handling Diatrizoate Sodium I
131
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Workflow for Handling Diatrizoate Sodium I 131

Preparation

Handling

Post-Procedure

Don Personal Protective Equipment (PPE)

Prepare Designated Work Area
(Absorbent Paper, Shielding)

Handle Diatrizoate Sodium I 131
(Fume Hood, Shielding)

Monitor Work Area and Self

Decontaminate Work Area

Segregate and Dispose of Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diatrizoate Sodium I 131.
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Logical Relationship: Emergency Spill Response

Emergency Spill Response for Diatrizoate Sodium I 131
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Caption: Logical flow of actions for an emergency spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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